Cas no 16597-43-6 (5-Pyrimidinecarboxaldehyde,2,4-diamino-6-[(3,4-dimethylphenyl)amino]-)

• Product Name: 5-Pyrimidinecarboxaldehyde,2,4-diamino-6-[(3,4-dimethylphenyl)amino]-
• CAS No: 16597-43-6
• MF: C₁₃H₁₅N₅O
• MW: 257.291101694107
• CID: 228279
• PubChem ID: 266443
• Update Time: 2025-04-19

5-Pyrimidinecarboxaldehyde,2,4-diamino-6-[(3,4-dimethylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde,2,4-diamino-6-[(3,4-dimethylphenyl)amino]-
• 2,4-diamino-6-(3,4-dimethylanilino)pyrimidine-5-carbaldehyde
• 2,4-diamino-6-(3,4-dimethyl-anilino)-pyrimidine-5-carbaldehyde
• 2,4-Diamino-6-(3,4-xylidino)-pyrimidin-carbaldehyd-(5)
• 2,4-diamino-6-[(3,4-dimethylphenyl)amino]pyrimidine-5-carbaldehyde
• AC1L6G39
• AC1Q6Q0P
• AG-J-39009
• AR-1D3402
• CTK4D2216
• NSC104161
• NSC-104161
• DTXSID80295694
• 2,4-Diamino-6-((3,4-dimethylphenyl)amino)pyrimidine-5-carbaldehyde
• 16597-43-6

• Inchi： 1S/C13H15N5O/c1-7-3-4-9(5-8(7)2)16-12-10(6-19)11(14)17-13(15)18-12/h3-6H,1-2H3,(H5,14,15,16,17,18)
• InChI Key： KKTZIEWLKXYITF-UHFFFAOYSA-N
• SMILES： O=CC1=C(N)N=C(N)N=C1NC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 257.12785
• Monoisotopic Mass: 257.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.349
• Boiling Point: 541.6°Cat760mmHg
• Flash Point: 281.3°C
• Refractive Index: 1.737
• PSA: 106.92
• LogP: 3.04930